Ethyl 5-(3-Ethyl-2-pyrazinyl)isoxazole-3-carboxylate

• Molecular Formula: C12H13N3O3
• Molecular Weight: 247.25 g/mol
• IUPAC Name: ethyl 5-(3-ethylpyrazin-2-yl)-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C12H13N3O3/c1-3-8-11(14-6-5-13-8)10-7-9(15-18-10)12(16)17-4-2/h5-7H,3-4H2,1-2H3
• InChI Key: WLRZWGHQYUSPRA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CN=C1C2=CC(=NO2)C(=O)OCC

Description

MFCD32708746 is a chemical compound with unique properties and applications in various fields of science and industry

Preparation Methods

The preparation of MFCD32708746 involves several synthetic routes and reaction conditions. One common method includes the use of triazolo ring compound methanesulfonate crystal form, which is prepared through a series of reactions involving methanesulfonate and other reagents . The preparation method is designed to be simple and suitable for industrial large-scale production, ensuring good solubility and stability of the final product .

Chemical Reactions Analysis

MFCD32708746 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different oxidized forms of the compound, while substitution reactions can introduce various functional groups into the molecule .

Scientific Research Applications

MFCD32708746 has a wide range of scientific research applications. In chemistry, it is used as a reagent in synthetic organic chemistry for the development of new molecules and materials. In biology, it has potential applications in the study of biochemical pathways and molecular interactions. In medicine, MFCD32708746 is being investigated for its potential therapeutic uses, including its role in drug development and disease treatment. Additionally, in the industry, this compound is used in the production of advanced materials and as a component in various chemical processes .

Mechanism of Action

The mechanism of action of MFCD32708746 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, altering their activity, and modulating biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

MFCD32708746 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with triazolo ring structures and methanesulfonate groups. These compounds may share some chemical properties and reactivity but differ in their specific applications and effects. The unique properties of MFCD32708746, such as its solubility, stability, and specific interactions with molecular targets, set it apart from other similar compounds .